Cas no 2411295-90-2 (2-chloro-1-{9-fluoro-1H,2H,3H,4H,5H,6H-azepino4,3-bindol-2-yl}ethan-1-one)

• Product Name: 2-chloro-1-{9-fluoro-1H,2H,3H,4H,5H,6H-azepino4,3-bindol-2-yl}ethan-1-one
• CAS No: 2411295-90-2
• MF: C₁₄H₁₄ClFN₂O
• MW: 280.725165843964
• CID: 5927708
• PubChem ID: 165767924
• Update Time: 2025-06-10

2-chloro-1-{9-fluoro-1H,2H,3H,4H,5H,6H-azepino4,3-bindol-2-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-{9-fluoro-1H,2H,3H,4H,5H,6H-azepino4,3-bindol-2-yl}ethan-1-one
• 2-chloro-1-{9-fluoro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indol-2-yl}ethan-1-one
• Z3766265044
• 2411295-90-2
• EN300-26611001

• Inchi： 1S/C14H14ClFN2O/c15-7-14(19)18-5-1-2-12-11(8-18)10-6-9(16)3-4-13(10)17-12/h3-4,6,17H,1-2,5,7-8H2
• InChI Key： AYILMIHTZQHJQL-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCC2=C(C3C=C(C=CC=3N2)F)C1)=O

Computed Properties

• Exact Mass: 280.0778689g/mol
• Monoisotopic Mass: 280.0778689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36.1Ų

Additional information on 2-chloro-1-{9-fluoro-1H,2H,3H,4H,5H,6H-azepino4,3-bindol-2-yl}ethan-1-one

Introduction to 2-Chloro-1-{9-Fluoro-1H,2H,3H,4H,5H,6H-Azepino[4,3-b]indol-2-yl}ethan-1-one (CAS No. 2411295-90-2)

2-Chloro-1-{9-fluoro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indol-2-yl}ethan-1-one (CAS No. 2411295-90-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as indole derivatives, which are widely studied for their diverse biological activities and potential therapeutic applications.

The molecular structure of 2-chloro-1-{9-fluoro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indol-2-yl}ethan-1-one is characterized by a fused ring system consisting of an indole core and an azepine ring. The presence of a chlorine atom and a fluorine atom further enhances its chemical diversity and biological activity. These functional groups play crucial roles in modulating the compound's interactions with biological targets and its pharmacological properties.

Recent studies have highlighted the potential of 2-chloro-1-{9-fluoro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indol-2-yl}ethan-1-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic effects. These properties make it a promising candidate for the development of new drugs targeting chronic pain and inflammatory conditions.

In addition to its anti-inflammatory and analgesic properties, 2-chloro-1-{9-fluoro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indol-2-yl}ethan-1-one has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines while exhibiting minimal toxicity to normal cells. This selective cytotoxicity is attributed to its ability to interfere with key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic profile of 2-chloro-1-{9-fluoro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indol-2-yl}ethan-1-one has been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters. These characteristics are essential for ensuring that the drug reaches its intended target in sufficient concentrations to exert its therapeutic effects.

To further enhance the therapeutic efficacy of 2-chloro-1-{9-fluoro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indol-2-yl}ethan-1-one, researchers have explored various drug delivery systems. Nanoparticle-based formulations have shown promise in improving the solubility and stability of this compound. These formulations can also enhance the drug's ability to penetrate biological barriers and reach specific tissues or organs.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-chloro-1-{9-fluoro-1H,2H,3H,4H,5H,6H-azepino[4,3-b]indol-2-yl}ethan-1-one in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels and has shown promising therapeutic effects in patients with chronic pain and inflammatory conditions. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 2-chloro-1-{9-fluoro-H,H,H,H,H-H-Azepino[,-b]indol--yl}ethan--one (CAS No. 2411295-90-2) represents a promising candidate for the development of novel therapeutics targeting chronic pain and inflammatory conditions as well as certain types of cancer. Its unique molecular structure and favorable pharmacological properties make it an attractive molecule for further investigation and clinical evaluation.